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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-bromocrotonate is a versatile bifunctional reagent in organic synthesis, prized for its
unique combination of an electrophilic alkyl bromide and an a,B-unsaturated ester. This
structure allows for a diverse range of chemical transformations, making it a valuable building
block for the synthesis of complex molecules, including pharmaceuticals and natural products.
This technical guide provides an in-depth overview of the chemical properties, reactivity, and
synthetic applications of ethyl 4-bromocrotonate, with a focus on its utility in drug discovery
and development.

Chemical and Physical Properties

Ethyl 4-bromocrotonate is a clear, light yellow to brown liquid.[1] Its key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value References
Molecular Formula CeHoBrO:2 [2][3]
Molecular Weight 193.04 g/mol [2][3]
CAS Number 37746-78-4 [21[3]

Alternate Names

Ethyl trans-4-bromo-2-
butenoate

[2]

Clear light yellow to brown

Appearance o [1]
liquid

Boiling Point 94-95 °C at 12 mmHg [4]

Density 1.402 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.493

[4]

Sparingly soluble in chloroform

Solubility and slightly soluble in [1]
methanol.
Storage Temperature 2-8°C [4]

Synthesis of Ethyl 4-bromocrotonate

A common and effective method for the synthesis of ethyl 4-bromocrotonate is the allylic

bromination of ethyl crotonate using N-bromosuccinimide (NBS) as the bromine source. The

reaction is typically initiated by a radical initiator, such as benzoyl peroxide.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://nrochemistry.com/reformatsky-reaction/
https://www.scbt.com/p/ethyl-4-bromocrotonate-37746-78-4
https://nrochemistry.com/reformatsky-reaction/
https://www.scbt.com/p/ethyl-4-bromocrotonate-37746-78-4
https://nrochemistry.com/reformatsky-reaction/
https://www.scbt.com/p/ethyl-4-bromocrotonate-37746-78-4
https://nrochemistry.com/reformatsky-reaction/
https://kumadai.repo.nii.ac.jp/record/35079/files/yakkagaku_kou80zenbun.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/e13830
https://www.sigmaaldrich.com/US/en/product/aldrich/e13830
https://www.sigmaaldrich.com/US/en/product/aldrich/e13830
https://kumadai.repo.nii.ac.jp/record/35079/files/yakkagaku_kou80zenbun.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/e13830
https://www.benchchem.com/product/b1598794?utm_src=pdf-body
https://www.benchchem.com/product/b1598794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Ethyl Crotonate

Allylic

Ethyl 4-bromocrotonate
|
Bromination

byproduct >
yproduc Succinimide
i
[Benzoyl Peroxide (Initiator)]u————————————'

Ethyl 4-bromocrotonate
—>

Substituted Product
Nucleophile (Nu:)
Bromide lon (Br-)

N-Bromosuccinimide (NBS)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://kumadai.repo.nii.ac.jp/record/35079/files/yakkagaku_kou80zenbun.pdf
https://nrochemistry.com/reformatsky-reaction/
https://www.scbt.com/p/ethyl-4-bromocrotonate-37746-78-4
https://www.sigmaaldrich.com/US/en/product/aldrich/e13830
https://www.benchchem.com/product/b1598794#ethyl-4-bromocrotonate-chemical-properties-and-reactivity
https://www.benchchem.com/product/b1598794#ethyl-4-bromocrotonate-chemical-properties-and-reactivity
https://www.benchchem.com/product/b1598794#ethyl-4-bromocrotonate-chemical-properties-and-reactivity
https://www.benchchem.com/product/b1598794#ethyl-4-bromocrotonate-chemical-properties-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1598794?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

